Cas no 91769-01-6 ( )

  structure
  structure
Product name: 
CAS No:91769-01-6
MF:C13H13N5
MW:239.275821447372
CID:997241
PubChem ID:350713

  Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
    • DTXSID50325659
    • NSC515436
    • 91769-01-6
    • NSC-515436
    •  
    • Inchi: InChI=1S/C13H13N5/c1-9-16-12(11-8-15-18-13(11)17-9)14-7-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3,(H2,14,15,16,17,18)
    • InChI Key: VZVNIASSICOCNM-UHFFFAOYSA-N
    • SMILES: CC1=NC2=C(C=NN2)C(=N1)NCC3=CC=CC=C3

Computed Properties

  • Exact Mass: 239.117
  • Monoisotopic Mass: 239.117
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • Density: 1.344
  • Boiling Point: 391.1°C at 760 mmHg
  • Flash Point: 190.4°C
  • Refractive Index: 1.739

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